2-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)-5-phenyl-1,3,4-oxadiazole

• IUPAC Name: 2-[(2-methylbenzimidazol-1-yl)methyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C17H14N4O/c1-12-18-14-9-5-6-10-15(14)21(12)11-16-19-20-17(22-16)13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key: ZYLSQRWTESQSDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3=NN=C(O3)C4=CC=CC=C4
• Molecular Formula: C17H14N4O
• Molecular Weight: 290.32 g/mol
• CAS No.: 879585-26-9

Description

2-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)-5-phenyl-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C17H14N4O and its molecular weight is 290.326. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Effect of Substitution and Temperature on the Corrosion Inhibition Properties : Research demonstrates the effectiveness of 1,3,4-oxadiazole derivatives, including structures similar to the specified compound, as corrosion inhibitors for mild steel in sulfuric acid. These derivatives exhibit significant corrosion inhibition capabilities, attributed to their adsorption on the metal surface, forming a protective layer. This adsorption behavior is well-described by the Langmuir adsorption isotherm, suggesting a mix of physical and chemical interactions between the inhibitor and the metal surface (Ammal, Prajila, & Joseph, 2018).

Antimicrobial and Antitubercular Activities

Novel Benzimidazole–Oxadiazole Hybrid Molecules as Promising Antimicrobial Agents : This study describes the synthesis of novel hybrid molecules that integrate the benzimidazole and oxadiazole moieties, showing significant antimicrobial and anti-tubercular activities. The compounds demonstrated high potency against various microbial strains, including Mycobacterium tuberculosis, with minimal toxicity observed in hemolytic and cytotoxicity assays (Shruthi et al., 2016).

Antioxidant and Anticancer Activities

Synthesis, Antioxidant, and Antimicrobial Activities of New Benzimidazole–Oxadiazole Hybrids : A series of new compounds featuring the benzimidazole–oxadiazole framework were synthesized and assessed for their antioxidant and antimicrobial properties. These compounds displayed notable efficacy in scavenging free radicals and inhibiting the growth of various bacterial and fungal strains. The antioxidant activity was particularly highlighted, with some derivatives showing significant potential (Bassyouni et al., 2012).

Anticancer Agents

Synthesis of Benzimidazoles Bearing Oxadiazole Nucleus as Anticancer Agents : In this study, a series of benzimidazoles bearing an oxadiazole nucleus were synthesized and evaluated for their anticancer activity. The compounds were tested in vitro against a panel of cancer cell lines, with one compound emerging as a lead due to its significant growth inhibition activity. This suggests the potential of such compounds as anticancer agents, with specific structural modifications enhancing their efficacy (Rashid, Husain, & Mishra, 2012).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological activities and can interact with various targets .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities

Biochemical Pathways

Imidazole derivatives are known to interact with a wide range of targets and can potentially affect multiple biochemical pathways

Pharmacokinetics

Imidazole derivatives are generally known to be highly soluble in water and other polar solvents , which can influence their absorption and distribution

Result of Action

Imidazole derivatives are known to exhibit a range of biological activities, suggesting that they can have various molecular and cellular effects

Biochemical Analysis

Biochemical Properties

It is known that imidazole-containing compounds, such as this one, have a broad range of chemical and biological properties . They have been found to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Cellular Effects

Some studies have suggested that similar compounds have shown antitumor activity against different cell lines

Molecular Mechanism

It is likely that the compound interacts with various biomolecules, potentially inhibiting or activating enzymes and causing changes in gene expression